Cas no 263409-96-7 (1H-1,4-Diazepine,1-(4-fluorophenyl)hexahydro-, hydrochloride (1:1))

• Product Name: 1H-1,4-Diazepine,1-(4-fluorophenyl)hexahydro-, hydrochloride (1:1)
• CAS No: 263409-96-7
• MF: C₁₁H₁₆ClFN₂
• MW: 230.709545135498
• MDL: MFCD22690900
• CID: 254161
• PubChem ID: 92135581
• Update Time: 2025-04-19

1H-1,4-Diazepine,1-(4-fluorophenyl)hexahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,1-(4-fluorophenyl)hexahydro-, hydrochloride (1:1)
• 1-(4-FLUOROPHENYL)HOMOPIPERAZINE
• 1-(4-Fluorophenyl)hoMopiperazine hydrochloride
• 4FPHP
• 1-(4-Fluorophenyl)homopiperazinehydrochloride
• 1-(4-fluorophenyl)-1,4-diazepane;hydrochloride
• 263409-96-7
• AKOS025405479
• SCHEMBL20141332
• AS-72315
• 1-(4-fluorophenyl)-1,4-diazepane hydrochloride
• 1H-1,4-Diazepine, 1-(4-fluorophenyl)hexahydro-, hydrochloride (1:1)
• MFCD08436121
• SY067574

• MDL： MFCD22690900
• Inchi： 1S/C11H15FN2.ClH/c12-10-2-4-11(5-3-10)14-8-1-6-13-7-9-14;/h2-5,13H,1,6-9H2;1H
• InChI Key： FORHFXIYINUALJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)N1CCNCCC1

Computed Properties

• Exact Mass: 266.07500
• Monoisotopic Mass: 230.0986044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.081 (Cal.) ref.
• Boiling Point: 315.856°C at 760 mmHg (Cal.) ref.
• Flash Point: 144.825°C (Cal.) ref.
• Refractive Index: 1.517 (Cal.)
• PSA: 15.27000
• LogP: 3.62320

1H-1,4-Diazepine,1-(4-fluorophenyl)hexahydro-, hydrochloride (1:1) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37